Cas no 2008054-96-2 (1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine
• CAS No: 2008054-96-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5874668
• PubChem ID: 165855012
• Update Time: 2025-08-04

1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine
• EN300-1113770
• 2008054-96-2

• Inchi： 1S/C8H14N4O/c1-13-7(6-2-3-6)4-12-5-8(9)10-11-12/h5-7H,2-4,9H2,1H3
• InChI Key： ZTSFNKHLASVLTI-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=C(N)N=N1)C1CC1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine

Introduction to 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine (CAS No. 2008054-96-2)

1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine, with the CAS number 2008054-96-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the cyclopropyl and methoxyethyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine typically involves a series of well-defined chemical reactions. One common approach is the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and widely used method for the formation of 1,2,3-triazoles. This reaction not only ensures high yields but also allows for the introduction of various functional groups, making it a versatile tool in the synthesis of complex molecules.

Recent studies have highlighted the potential of 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi. The researchers found that the cyclopropyl and methoxyethyl substituents play a crucial role in enhancing the compound's ability to disrupt fungal cell membranes, thereby inhibiting fungal growth.

In addition to its antifungal properties, 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine has also shown promise as an anti-inflammatory agent. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways involved in inflammation, making it a potential candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine have also been investigated. Preliminary studies indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety and toxicity, early preclinical studies have shown that 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in various disease models.

The potential applications of 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine extend beyond antifungal and anti-inflammatory uses. Recent research has explored its activity as an inhibitor of specific enzymes involved in various metabolic pathways. For example, a study published in Chemical Biology & Drug Design in 2023 reported that this compound can selectively inhibit an enzyme implicated in cancer cell proliferation. This finding opens up new possibilities for its use as an anticancer agent.

In conclusion, 1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,3-triazol-4-amine (CAS No. 2008054-96-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.